Cas no 951894-54-5 (2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene
• CAS No: 951894-54-5
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• MDL: MFCD09801312
• CID: 4722829
• Update Time: 2025-10-22

2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(2-FLUORO-4-METHYLPHENYL)-1-PROPENE
• FCH1393566
• 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene

• MDL： MFCD09801312
• Inchi： 1S/C10H10BrF/c1-7-3-4-9(6-8(2)11)10(12)5-7/h3-5H,2,6H2,1H3
• InChI Key： KJEBHZRADWLTPM-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene (CAS No. 951894-54-5)

In the realm of organic chemistry, 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene (CAS No. 951894-54-5) stands out as a versatile intermediate with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substituents, has garnered attention for its role in synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene synthesis" or "CAS 951894-54-5 applications," reflecting its growing importance in modern chemistry.

The molecular structure of 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene features a propene backbone with a bromo group at the 2-position and a 2-fluoro-4-methylphenyl moiety at the 3-position. This arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and polymerization processes. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

One of the most searched questions related to this compound is "How is 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene used in drug discovery?" The answer lies in its ability to serve as a building block for bioactive molecules. Its fluoro and methyl groups enhance lipophilicity and metabolic stability, critical properties for pharmaceutical candidates. Additionally, its bromine atom facilitates further functionalization via palladium-catalyzed reactions, a hot topic in medicinal chemistry forums.

From an industrial perspective, CAS 951894-54-5 is often discussed alongside high-value intermediates and custom synthesis services. Companies specializing in fine chemicals highlight its role in producing advanced materials and specialty polymers. The compound's stability under various conditions makes it a preferred choice for scale-up processes, a key concern for manufacturers optimizing cost-efficiency.

Emerging technologies like AI-assisted molecular design have further amplified interest in 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene. Computational models predict its utility in catalysis and material science, addressing queries such as "Can AI optimize the synthesis of CAS 951894-54-5?" This intersection of computational chemistry and experimental validation underscores its relevance in cutting-edge research.

In summary, 2-Bromo-3-(2-fluoro-4-methylphenyl)-1-propene (CAS No. 951894-54-5) exemplifies the synergy between structural ingenuity and practical utility. Its applications span drug development, material engineering, and sustainable chemistry, making it a focal point for both academic and industrial investigations. As search trends evolve, this compound continues to inspire innovations aligned with the demands of 21st-century science.